Cas no 2034319-00-9 (1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one)

• Product Name: 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one
• CAS No: 2034319-00-9
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 5348457
• Update Time: 2025-10-29

1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(phenoxymethyl)azetidin-1-yl)-3-phenylpropan-1-one
• 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one

• Inchi： 1S/C19H21NO2/c21-19(12-11-16-7-3-1-4-8-16)20-13-17(14-20)15-22-18-9-5-2-6-10-18/h1-10,17H,11-15H2
• InChI Key： RDVLLAGTRPQICS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1CN(C(CCC2C=CC=CC=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 339
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one

Chemical Profile of 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one (CAS No. 2034319-00-9)

The compound 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one, identified by the CAS number 2034319-00-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications. The presence of a phenoxymethyl substituent and a phenylpropanone backbone suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

Recent studies in the domain of drug discovery have highlighted the importance of heterocyclic scaffolds in developing novel therapeutic agents. The azetidine ring in this compound is a key structural feature that can influence both its solubility and metabolic stability. This structural motif has been explored in various pharmacological contexts, demonstrating promise in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one structure exemplifies how modifications to simple carbon skeletons can yield compounds with tailored biological profiles.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The phenoxymethyl group provides a versatile handle for further functionalization, allowing chemists to explore derivatives with enhanced binding affinity or selectivity. In parallel, the phenylpropanone moiety offers a scaffold that can be modified to interact with specific target proteins or enzymes. Such structural flexibility is crucial in medicinal chemistry, where the balance between potency and selectivity often determines the success of a drug candidate.

The pharmacological activity of 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one has been preliminarily investigated in several in vitro assays. Initial screening results suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising candidate for further optimization. Specifically, its interaction with enzymes involved in metabolic pathways has been observed, which could have implications for treating metabolic disorders or enhancing drug bioavailability. These findings align with broader trends in drug discovery, where targeting metabolic pathways is increasingly recognized as a viable strategy for developing therapeutic interventions.

Moreover, the compound's structural features make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict how 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one might interact with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and potential side effects, guiding future synthetic efforts toward improving its pharmacokinetic properties. Such computational approaches are becoming indispensable in modern drug development, enabling researchers to make data-driven decisions about molecular design.

In conclusion, 1-[3-(phenoxymethyl)azetidin-1-yl]-3-phenylpropan-1-one (CAS No. 2034319-00-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.